Cas no 59354-71-1 (Propanoic acid, 2-methyl-, 1,1-dimethyl-2-phenylethyl ester)

Propanoic acid, 2-methyl-, 1,1-dimethyl-2-phenylethyl ester Properties

Names and Identifiers

• Propanoic acid,2-methyl-, 1,1-dimethyl-2-phenylethyl ester
• DIMETHYL BENZYL CARBINYL ISOBUTYRATE
• DIMETHYLBENZYL CARBINOL ISO-BUTYRATE
• 1,1-dimethyl-2-phenylethyl isobutyrate
• 2-Benzyl-2-propyl isobutyrate
• Einecs 261-715-3
• Propanoic acid, 2-methyl-, 1,1-dimethyl-2-phenylethyl ester
• Dimethylbenzyl carbinol isobutyrate
• 2-methyl-1-phenylpropan-2-yl 2-methylpropanoate
• 2-methyl-1-phenylpropan-2-yl isobutyrate
• Isobutyric acid alpha,alpha-dimethylphenethyl ester
• (2-methyl-1-phenylpropan-2-yl) 2-methylpropanoate
• ALPHA,ALPHA-DIMETHYL-
• +Expand

• MDL： MFCD00216759
• InChIKey： KOEHGIXXSWVEPT-UHFFFAOYSA-N
• Inchi： 1S/C14H20O2/c1-11(2)13(15)16-14(3,4)10-12-8-6-5-7-9-12/h5-9,11H,10H2,1-4H3
• SMILES： O(C(C([H])(C([H])([H])[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 220.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Heavy Atom Count: 16
• Complexity: 225
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 3.20690
• PSA: 26.30000